Cas no 851988-23-3 (N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide)

• Product Name: N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide
• CAS No: 851988-23-3
• MF: C₁₆H₁₃F₂N₃O₃S
• MW: 365.35452914238
• CID: 6348663
• PubChem ID: 7105703
• Update Time: 2025-05-19

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide
• 851988-23-3
• N'-(4,6-difluorobenzo[d]thiazol-2-yl)-2,4-dimethoxybenzohydrazide
• AKOS024590897
• F0642-4267

• Inchi： 1S/C16H13F2N3O3S/c1-23-9-3-4-10(12(7-9)24-2)15(22)20-21-16-19-14-11(18)5-8(17)6-13(14)25-16/h3-7H,1-2H3,(H,19,21)(H,20,22)
• InChI Key： DCISDJWNYLLAIT-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC(=CC1=2)F)F)NNC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 365.06456878g/mol
• Monoisotopic Mass: 365.06456878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide

Comprehensive Overview of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide (CAS No. 851988-23-3)

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide (CAS No. 851988-23-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of difluoro and dimethoxy substituents enhances its potential for applications in drug discovery and material science.

The molecular structure of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide features a benzothiazole core linked to a dimethoxybenzohydrazide moiety. This unique arrangement contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the growing demand for novel therapeutic compounds.

In recent years, the search for benzothiazole-based drugs has surged, driven by the need for treatments targeting antibiotic-resistant bacteria and chronic diseases. N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide is being explored for its anti-inflammatory and antioxidant properties, aligning with current trends in personalized medicine and natural product-inspired drug design.

The synthesis of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide involves multi-step organic reactions, including condensation and cyclization processes. Its high purity and yield are critical for industrial-scale production, especially in the pharmaceutical sector. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its quality and consistency.

Beyond pharmaceuticals, N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide has potential applications in agrochemicals. Its structural features may contribute to the development of new pesticides or herbicides, addressing challenges in crop protection and sustainable agriculture. This aligns with the global push for eco-friendly and efficient agricultural solutions.

The market for benzothiazole derivatives is expanding, with increasing investments in R&D and collaborations between academia and industry. N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide is poised to play a pivotal role in this growth, given its versatility and promising biological activities. Researchers are also investigating its potential in material science, particularly in the development of organic semiconductors and fluorescent probes.

For those seeking detailed information on N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide, key questions often include its solubility, stability under various conditions, and commercial availability. These factors are crucial for laboratory and industrial applications, influencing its adoption in diverse fields.

In conclusion, N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide (CAS No. 851988-23-3) represents a compelling area of research with broad implications for medicine, agriculture, and advanced materials. Its unique chemical profile and multifunctional potential make it a compound of significant interest in contemporary scientific and industrial landscapes.